Cas no 913835-78-6 (3-(Benzylamino)-5-nitrophenylboronic acid, hydrochloride)

3-(Benzylamino)-5-nitrophenylboronic acid, hydrochloride structure
913835-78-6 structure
Product Name:3-(Benzylamino)-5-nitrophenylboronic acid, hydrochloride
CAS No:913835-78-6
MF:C13H14BClN2O4
MW:308.525262355804
MDL:MFCD08689484
CID:802865
PubChem ID:44119338
Update Time:2025-04-19

3-(Benzylamino)-5-nitrophenylboronic acid, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3-(Benzylamino)-5-nitrophenyl)boronic acid hydrochloride
    • 3-Benzylamino-5-nitrobenzeneboronic acid hydrochloride
    • (3-(Benzylamino)-5-nitrophenyl)-boronic acid hydrochloride
    • [3-(benzylamino)-5-nitrophenyl]boronic acid,hydrochloride
    • 3-(Benzylamino)-5-nitrophenylboronic acid, HCl
    • Boronicacid, B-[3-nitro-5-[(phenylmethyl)amino]phenyl]-, hydrochloride (1:1)
    • BS-29673
    • 3-(benzylamino)-5-nitrophenylboronic acid hydrochloride
    • MFCD08689484
    • DTXSID50657149
    • AKOS015893445
    • 3-(Benzylamino)-5-nitrobenzeneboronic acid hydrochloride
    • Boronicacid,b-[3-nitro-5-[(phenylmethyl)amino]phenyl]-,hydrochloride(1:1)
    • A860497
    • FT-0687767
    • (3-(Benzylamino)-5-nitrophenyl)boronicacidhydrochloride
    • CS-0175262
    • 913835-78-6
    • [3-(Benzylamino)-5-nitrophenyl]boronic acid--hydrogen chloride (1/1)
    • [3-(benzylamino)-5-nitrophenyl]boronic acid hydrochloride
    • (3-(Benzylamino)-5-nitrophenyl)boronic acidhydrochloride
    • [3-(benzylamino)-5-nitrophenyl]boronic acid;hydrochloride
    • 3-(BENZYLAMINO)-5-NITROBENZENEBORONIC ACID HYDROCHLORIDE 95
    • 3-(Benzylamino)-5-nitrophenylboronic acid HCl
    • 3-(Benzylamino)-5-nitrophenylboronic acid, hydrochloride
    • MDL： MFCD08689484
    • Inchi： 1S/C13H13BN2O4.ClH/c17-14(18)11-6-12(8-13(7-11)16(19)20)15-9-10-4-2-1-3-5-10;/h1-8,15,17-18H,9H2;1H
    • InChI Key： YSXGPPOSKCOXDK-UHFFFAOYSA-N
    • SMILES： Cl.OB(C1=CC(=CC(=C1)NCC1C=CC=CC=1)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 308.07400
  • Monoisotopic Mass: 308.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 318
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.3A^2

Experimental Properties

  • Melting Point: 210-212
  • Boiling Point: 526.2°C at 760 mmHg
  • Flash Point: 272°C
  • PSA: 98.31000
  • LogP: 2.28490

3-(Benzylamino)-5-nitrophenylboronic acid, hydrochloride Security Information

  • Hazard Statement： Irritant/Keep Cold
  • Hazardous Material Identification： Xi
  • Storage Condition：Keep cold

3-(Benzylamino)-5-nitrophenylboronic acid, hydrochloride Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-(Benzylamino)-5-nitrophenylboronic acid, hydrochloride Pricemore >>

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